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Compound of Interest

Compound Name: C.I. Direct Brown 1

Cat. No.: B1581572

C.lL. Direct Brown 1: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

C.l. Direct Brown 1, also identified by the Colour Index Number 30045 and CAS number 3811-
71-0, is a trisazo dye.[1] It is recognized for its application in dyeing cellulosic fibers such as
cotton and viscose, as well as silk, polyamide fibers, pulp, and leather.[1][2][3] This document
provides a detailed examination of its chemical structure, properties, and synthesis.

Chemical Structure and Properties

C.l. Direct Brown 1 is characterized by its complex trisazo structure, which is responsible for
its color and affinity for cellulosic materials.

Molecular Structure: The chemical structure of C.I. Direct Brown 1 is presented below:
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A representative chemical structure of a major component of C.l. Direct Brown 1.

Physicochemical and Technical Data:

A summary of the key properties of C.I. Direct Brown 1 is provided in the table below. This
data is essential for understanding its behavior in various applications.
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Property Value References
Colour Index Name C.l. Direct Brown 1 [1]

Colour Index Number 30045 [11[2][3]

CAS Registry Number 3811-71-0 [11[3114]
Molecular Formula C31H22NsNaz206S [1112][3]
Molecular Weight 680.60 g/mol [1][2][3]
Appearance Brown uniform powder [1112][3]

Soluble in water (orange-
brown solution), soluble in

Solubility ethanol, slightly soluble in [1112][3]
acetone. Insoluble in other

organic solvents.

In concentrated sulfuric acid, it
appears as a light purple to

Behavior in Acids .pp gntp .p [1112]
violet-black color, which turns

brown upon dilution.

Addition of 10% sodium
Behavior in Bases hydroxide solution results in a [1112]

yellow-brown solution.

Light Fastness 2 [2][3]
Washing Fastness 2-3 [2][3]
Rubbing Fastness (Dry) 4 [3]
Rubbing Fastness (Wet) 3 [3]

Experimental Protocols

Synthesis of C.I. Direct Brown 1.

The manufacturing process for C.I. Direct Brown 1 involves a multi-step diazotization and
coupling reaction.[1]
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Materials:

4-(4-Aminophenyl)benzenamine (Benzidine)
o 2-Hydroxybenzoic acid (Salicylic acid)

» 4-Aminobenzenesulfonic acid (Sulfanilic acid)
e Benzene-1,3-diamine (m-Phenylenediamine)
e Sodium nitrite

e Hydrochloric acid

e Sodium hydroxide

e Sodium carbonate

Procedure:

o Tetrazotization of Benzidine: 4-(4-Aminophenyl)benzenamine is tetrazotized by reacting it
with sodium nitrite in the presence of hydrochloric acid at a low temperature (0-5 °C) to form
the unstable tetraazonium salt.

» First Coupling Reaction: The resulting tetraazonium salt is first coupled with 2-
Hydroxybenzoic acid under controlled pH conditions.

o Diazotization of Sulfanilic Acid: In a separate reaction, 4-Aminobenzenesulfonic acid is
diazotized with sodium nitrite and hydrochloric acid.

e Second Coupling Reaction: The product from the first coupling is then reacted with the
diazotized 4-Aminobenzenesulfonic acid.

» Final Coupling Reaction: The resulting intermediate is finally coupled with Benzene-1,3-
diamine in acidic conditions to yield the final C.I. Direct Brown 1 dye.[1]

 Isolation and Purification: The dye is precipitated, filtered, and washed to remove impurities.
It is then dried to obtain a uniform powder.
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Analytical Methods for Dye Identification:

A general protocol for the identification of direct dyes on cellulosic fibers involves the following
steps:

o Extraction: A small sample of the dyed material is boiled in a solution of water and ammonia.
Direct dyes will typically bleed into the solution.

» Redyeing: A piece of undyed cotton is added to the colored extract. Salt is added to the
solution, and it is boiled. If a direct dye is present, the undyed cotton will be dyed to a deep
shade.[5]

e Spectroscopic Analysis: Techniques such as UV-Visible spectroscopy can be used to
determine the absorption maximum (Amax) of the dye, providing further identification.

e Mass Spectrometry: Advanced techniques like Direct Analysis in Real Time-Time of Flight
Mass Spectrometry (DART-TOF-MS) can be used for rapid and direct identification of dyes
on textile fibers with minimal sample preparation.[6]

Logical Workflow and Diagrams

Synthesis Workflow for C.I. Direct Brown 1:

The following diagram illustrates the key steps in the synthesis of C.I. Direct Brown 1.
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Synthesis pathway of C.l. Direct Brown 1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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